1-Butyltheobromine
1-Butyltheobromine
Brand Name:
Vulcanchem
CAS No.:
1143-30-2
VCID:
VC20948454
InChI:
InChI=1S/C11H16N4O2/c1-4-5-6-15-10(16)8-9(12-7-13(8)2)14(3)11(15)17/h7H,4-6H2,1-3H3
SMILES:
CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C
Molecular Formula:
C11H16N4O2
Molecular Weight:
236.27 g/mol
1-Butyltheobromine
CAS No.: 1143-30-2
Cat. No.: VC20948454
Molecular Formula: C11H16N4O2
Molecular Weight: 236.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1143-30-2 |
|---|---|
| Molecular Formula | C11H16N4O2 |
| Molecular Weight | 236.27 g/mol |
| IUPAC Name | 1-butyl-3,7-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C11H16N4O2/c1-4-5-6-15-10(16)8-9(12-7-13(8)2)14(3)11(15)17/h7H,4-6H2,1-3H3 |
| Standard InChI Key | ZCUPBJOZMPROIJ-UHFFFAOYSA-N |
| SMILES | CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C |
| Canonical SMILES | CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C |
| Melting Point | 108.0 °C |
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